L-Leucine-1-13C
Overview
Description
L-Leucine-1-13C is a 13C-labeled L-Leucine . It significantly enhances the affinity of GLP-4 and is used to synthesize isotope-labeled peptides for MS-based protein quantitation .
Synthesis Analysis
The synthesis of L-leucine selectively labelled with carbon-13 or deuterium in either diastereotopic methyl group as well as at C-3 and C-4 are described . The stereogenic centre at C-2 was created with total stereocontrol via a one-pot, two-enzyme catalyzed procedure .Molecular Structure Analysis
The molecular formula of L-Leucine-1-13C is C6H13NO2 . Its linear formula is (CH3)2CHCH2CH(NH2)13CO2H . The molecular weight is 132.17 g/mol .Chemical Reactions Analysis
The determination of the concentration and isotope enrichment of (1-13C)leucine and its metabolite (13C) alpha-ketoisocaproic acid (KIC) in plasma for the study of whole-body protein turnover are described . Leucine was analyzed as its N-heptafluorobutyryl isobutyl ester and KIC as its quinoxalinol-TMS derivative .Physical And Chemical Properties Analysis
L-Leucine-1-13C is a solid substance . Its optical activity is [α]25/D +14.5°, c = 2 in 5 M HCl . The exact mass is 132.097983493 g/mol .Scientific Research Applications
Proteomics
L-Leucine-1-13C is used in the field of proteomics, specifically for the synthesis of isotope-labeled peptides . These peptides are then used in mass spectrometry (MS)-based protein quantitation . This allows researchers to accurately measure the abundance of proteins in a sample, which is crucial for understanding biological processes and diseases.
Metabolic Studies
L-Leucine-1-13C can be used in metabolic studies. As a labeled amino acid, it can be traced within metabolic pathways, allowing researchers to understand how leucine is processed within the body .
Biomolecular NMR
L-Leucine-1-13C is used in biomolecular Nuclear Magnetic Resonance (NMR) studies . The 13C label allows for the tracking of the leucine molecule in complex biological systems, providing valuable information about molecular structure and dynamics.
Drug Development
In drug development, L-Leucine-1-13C can be used to synthesize isotope-labeled drug candidates . These labeled compounds can then be tracked in preclinical and clinical studies, providing important pharmacokinetic and pharmacodynamic data.
Nutritional Research
In nutritional research, L-Leucine-1-13C can be used to study protein synthesis and breakdown in the human body . This can help researchers understand the effects of diet and exercise on muscle protein metabolism.
Environmental Science
In environmental science, L-Leucine-1-13C can be used to track the flow of nutrients in ecosystems . This can provide insights into nutrient cycling and the roles of different organisms in these processes.
Mechanism of Action
Target of Action
L-Leucine-1-13C, a 13C-labeled form of L-Leucine, primarily targets the mammalian target of rapamycin (mTOR) signaling pathway . mTOR is a central regulator of cell growth and proliferation, and its activation is essential for the initiation of protein translation .
Mode of Action
L-Leucine-1-13C interacts with its targets by enhancing the affinity of GLP-4 , a glucagon-like peptide . This interaction leads to the activation of the mTOR signaling pathway, which in turn stimulates protein synthesis and cell growth .
Biochemical Pathways
The primary biochemical pathway affected by L-Leucine-1-13C is the mTOR signaling pathway . Activation of this pathway leads to a series of downstream effects, including increased protein synthesis, cell growth, and proliferation .
Pharmacokinetics
It is known that stable isotopes like 13c have been incorporated into drug molecules as tracers for quantitation during the drug development process . Deuteration, a similar process, has gained attention because of its potential to affect the pharmacokinetic and metabolic profiles of drugs .
Result of Action
The activation of the mTOR signaling pathway by L-Leucine-1-13C leads to increased protein synthesis, cell growth, and proliferation . These molecular and cellular effects contribute to the compound’s potential therapeutic applications.
Safety and Hazards
Future Directions
The practical aspects of 13C-breath testing are reviewed and the strengths and weaknesses of different methodological approaches including the use of natural abundance versus artificially-enriched 13C tracers are identified . This has potential to be used as an energy metabolism marker in subjects with different BMI .
properties
IUPAC Name |
(2S)-2-amino-4-methyl(113C)pentanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO2/c1-4(2)3-5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)/t5-/m0/s1/i6+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ROHFNLRQFUQHCH-SANWUMGISA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C[C@@H]([13C](=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10995817 |
Source
|
| Record name | (1-~13~C)Leucine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10995817 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
132.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
L-Leucine-1-13C | |
CAS RN |
74292-94-7 |
Source
|
| Record name | Leucine 1-C-13 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0074292947 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | (1-~13~C)Leucine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10995817 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | LEUCINE 1-C-13 | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/I36PJ2DN56 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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